Cas no 245660-15-5 (4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine)

• Product Name: 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine
• CAS No: 245660-15-5
• MF: C₁₀H₂₅NOSi
• MW: 203.397104024887
• MDL: MFCD18206129
• CID: 2085909
• PubChem ID: 10750686
• Update Time: 2025-06-13

4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine Chemical and Physical Properties

Names and Identifiers

• 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-1-butanamine
• 4-(tert-butyldimethylsilyloxy)butylamine
• 4-[tert-butyl(dimethyl)silyl]oxybutan-1-amine
• SY348049
• BS-46878
• DB-315921
• 4-Amino-1-butanol, tert-butyldimethylsilyl ether
• 4-((tert-butyldimethylsilyl)oxy)butan-1-amine
• 4-(tert-butyldimethylsilyloxy)-1-butylamine
• 4-[(tert-Butyldimethylsilyl)oxy]-1-butanamine
• 4-Pyrrol[tert-butyl(dimethyl)silyl]oxymorphobutan-1-amine #
• 4-Amino-1-butanol, TBDMS derivative
• 4-[(tert-Butyldimethylsilyl)oxy]butan-1-amine; [4-[(tert-Butyldimethylsilyl)oxy]butyl]amine
• CS-0435633
• EN300-8152051
• starbld0040287
• AT10604
• 245660-15-5
• (4-aminobutoxy)(tert-butyl)dimethylsilane
• MFCD18206129
• SCHEMBL1785391
• 896-788-6
• VJA66015
• 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine

• MDL： MFCD18206129
• Inchi： 1S/C10H25NOSi/c1-10(2,3)13(4,5)12-9-7-6-8-11/h6-9,11H2,1-5H3
• InChI Key： DVHRNKRBIRBDTE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCN

Computed Properties

• Exact Mass: 203.170540955g/mol
• Monoisotopic Mass: 203.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 225.4±23.0 °C at 760 mmHg
• Flash Point: 90.1±22.6 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine

Comprehensive Overview of 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine (CAS No. 245660-15-5)

4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine, with the CAS number 245660-15-5, is a specialized organosilicon compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound features a unique combination of a tert-butyldimethylsilyl (TBS) protecting group and an amine functional group, making it a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a silyl ether linkage, offers exceptional stability under various reaction conditions, a property highly valued in modern synthetic chemistry.

The growing interest in 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine is reflected in its increasing use in peptide synthesis and drug discovery. Researchers are particularly drawn to its ability to protect hydroxyl groups during multi-step reactions, a critical requirement in the development of bioactive compounds. With the rise of AI-driven drug design and high-throughput screening, this compound has become a key player in optimizing reaction pathways and improving yields. Its compatibility with green chemistry principles further enhances its appeal, as industries strive to reduce environmental impact.

One of the most frequently searched questions about CAS 245660-15-5 revolves around its solubility and reactivity in polar solvents. Studies indicate that this compound exhibits excellent solubility in common organic solvents such as tetrahydrofuran (THF) and dichloromethane (DCM), making it ideal for use in homogeneous reaction systems. Additionally, its stability under acidic and basic conditions allows for flexible application in diverse synthetic protocols, including cross-coupling reactions and catalysis.

Another hot topic in the scientific community is the role of 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine in bioconjugation strategies. Its amine group can be readily functionalized to attach biomolecules, enabling the development of targeted drug delivery systems. This aligns with the current focus on personalized medicine and nanotechnology, where precise molecular modifications are essential. The compound’s low toxicity profile further supports its potential in biomedical applications.

From an industrial perspective, the scalability of CAS 245660-15-5 is a critical advantage. Manufacturers highlight its cost-effectiveness and ease of purification, which are vital for large-scale production. As demand for high-purity intermediates grows, this compound is increasingly featured in catalogues of leading chemical suppliers. Its storage stability at room temperature also reduces logistical challenges, a factor often overlooked but crucial for global supply chains.

In summary, 4-(1,1-Dimethylethyl)dimethylsilyloxy-1-butanamine (CAS No. 245660-15-5) stands out as a multifaceted compound with broad applications in pharmaceuticals, material science, and biotechnology. Its unique properties address key challenges in modern chemistry, from sustainable synthesis to advanced drug formulation. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation.